Cas no 39760-56-0 (Triethyl (2E)-3-Methyl-4-phosphonocrotonate)

• Product Name: Triethyl (2E)-3-Methyl-4-phosphonocrotonate
• CAS No: 39760-56-0
• MF: C₁₁H₂₁O₅P
• MW: 264.255204916
• CID: 291836
• Update Time: 2025-06-23

Triethyl (2E)-3-Methyl-4-phosphonocrotonate Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 4-(diethoxyphosphinyl)-3-methyl-, ethyl ester, (2E)-
• Triethyl (2E)-3-Methyl-4-phosphonocrotonate
• ethyl 4-diethoxyphosphoryl-3-methylbut-2-enoate
• Triethyl (2E)-3-Meth
• 2-Butenoic acid,4-(diethoxyphosphinyl)-3-methyl-,ethyl ester,(2E)
• 3-methyl-4-diethoxyphosphonyl-but-2-enoic aci
• Crotonicacid,3-methyl-4-phosphono-,triethyl ester (7CI)
• Diethyl3-ethoxycarbonyl-2-methyl-2-propenyl phosphonate
• ethyl 4-(diethoxyphosphono)-3-methylbuta-2-enoate
• Triethyl 4-phosphono-3-methyl-2-butenoate
• Triethyl(3-methyl-4-phosphono)crotonate
• Triethyl3-methyl-4-phosphono-2-butenoate

• Inchi： 1S/C11H21O5P/c1-5-14-11(12)8-10(4)9-17(13,15-6-2)16-7-3/h8H,5-7,9H2,1-4H3/b10-8+
• InChI Key： OQKGPUSERILONW-CSKARUKUSA-N
• SMILES： P(C/C(=C/C(=O)OCC)/C)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 264.11300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 9

Experimental Properties

• PSA: 71.64000
• LogP: 2.76190

Additional information on Triethyl (2E)-3-Methyl-4-phosphonocrotonate

Triethyl (2E)-3-Methyl-4-phosphonocrotonate: A Comprehensive Overview

The compound Triethyl (2E)-3-Methyl-4-phosphonocrotonate, identified by the CAS number 39760-56-0, is a significant organic phosphorus compound with diverse applications in various fields. This compound belongs to the class of phosphonocrotonates, which are derivatives of phosphonic acids. The structure of this compound is characterized by a central phosphorus atom bonded to three ethyl groups and a substituted crotonic acid moiety. The (2E) configuration indicates the presence of a double bond in the trans configuration, which plays a crucial role in its chemical reactivity and biological activity.

Recent studies have highlighted the potential of Triethyl (2E)-3-Methyl-4-phosphonocrotonate in agricultural and pharmaceutical applications. In agriculture, this compound has been explored as a potential herbicide due to its ability to inhibit specific enzymes involved in plant growth. Researchers have demonstrated that it can effectively suppress the activity of acetolactate synthase (ALS), a key enzyme in the biosynthesis of branched-chain amino acids in plants. This property makes it a promising candidate for controlling weeds in crop fields without adversely affecting the crops themselves.

In the pharmaceutical sector, Triethyl (2E)-3-Methyl-4-phosphonocrotonate has shown potential as an intermediate in the synthesis of various bioactive molecules. Its phosphonate group is known to exhibit strong chelating properties, which can be exploited in designing drugs targeting metalloenzymes or metalloproteins. Recent advancements in medicinal chemistry have utilized this compound as a building block for developing anti-inflammatory and anticancer agents. For instance, studies have shown that derivatives of this compound can inhibit the activity of matrix metalloproteinases (MMPs), which are implicated in tumor invasion and metastasis.

The synthesis of Triethyl (2E)-3-Methyl-4-phosphonocrotonate involves a multi-step process that typically begins with the reaction of phosphonic acid derivatives with alcohols under specific conditions. The stereochemistry of the double bond is carefully controlled during the synthesis to ensure the desired (2E) configuration. This compound is also known for its stability under mild conditions, making it suitable for large-scale production and storage.

From an environmental perspective, understanding the fate and behavior of Triethyl (2E)-3-Methyl-4-phosphonocrotonate in natural systems is crucial for assessing its potential impact on ecosystems. Recent research has focused on its biodegradation pathways and toxicity profiles. Studies indicate that this compound undergoes rapid hydrolysis under alkaline conditions, leading to the formation of less toxic byproducts. However, further investigations are required to fully understand its long-term effects on aquatic organisms and soil microorganisms.

In conclusion, Triethyl (2E)-3-Methyl-4-phosphonocrotonate is a versatile compound with significant potential across multiple industries. Its unique chemical properties and recent advancements in its applications underscore its importance as a valuable tool in modern chemistry and biology. As research continues to uncover new uses and improve synthesis methods, this compound is expected to play an even more prominent role in addressing challenges in agriculture, medicine, and environmental science.